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Compound of Interest

(S)-2-aminopropanamide
Compound Name:
hydrochloride

Cat. No.: B555106

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (S)-2-aminopropanamide hydrochloride, a
key biochemical reagent and pharmaceutical intermediate. It covers its nomenclature,
physicochemical properties, synthesis protocols, and its role in various applications.

Nomenclature and Identification

(S)-2-aminopropanamide hydrochloride is an organic compound derived from the amino
acid L-alanine. Due to its specific stereochemistry and salt form, it is referred to by a variety of
names in literature and commercial listings. Accurate identification is crucial for procurement,
synthesis, and regulatory purposes.

A comprehensive list of synonyms and identifiers is provided below.
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Identifier Type Identifier Source
) (S)-2-aminopropanamide
Systematic Name ) N/A
hydrochloride
(2S)-2-

IUPAC Name

aminopropanamide;hydrochlori
de

[1](2]

Common Synonym

L-Alaninamide hydrochloride

[LIE2]B1A5]eI18]e]

CAS Number 33208-99-0 [1][2]114]
EC Number 608-843-1 [1][8]
Molecular Formula C3H9CIN20 [1112][3]

FIAINKIUSZGVGX-

InChl Key [1][2]
DKWTVANSSA-N
SMILES C--INVALID-LINK--N.CI [1]
Other Names H-Ala-NH2.HCI [1112][3]
(S)-2-Aminopropionamide
: [21131[5]
hydrochloride
L-alanine amide hydrochloride [1112][3]
Ala-NH2 HCI [1]

Physicochemical Properties

The physical and chemical characteristics of (S)-2-aminopropanamide hydrochloride are

essential for its handling, formulation, and application in experimental settings. It typically

appears as a white to light yellow or off-white crystalline powder.[3][7][9][10]
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Property Value Source
Molar Mass 124.57 g/mol [11121[3]
Melting Point 167-172°C [10]
196-199°C [8]

212-217°C [3]

Boiling Point 269.7°C at 760 mmHg [3]
Density ~1.307 g/cm3 [10]

Soluble in water; slightly

N soluble in methanol and
Solubility ] ) [3][10]
ethanol; insoluble in ether or n-

butanol.
Specific Rotation [a] +11° (c=1, MeOH) [3]
pH ~4.5 [10]

Note: Reported melting points vary across different sources, which may be due to differences
in purity and measurement conditions.

Experimental Protocols and Synthesis

(S)-2-aminopropanamide hydrochloride serves as a crucial intermediate in organic and
pharmaceutical synthesis.[3][10] One common application is in the preparation of novel amide
derivatives and peptide-based drugs.[7][8][10]

General Synthesis from L-alanine:

A widely cited method for synthesizing L-alaninamide hydrochloride involves a two-step "one-
pot" process starting from L-alanine. This method is efficient and avoids the need to isolate the
intermediate ester.
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Step 1: Esterification

L-alanine +
Methanol

Intermediate
(One-Pot)

Step 2: Aminolysis & Isolation
\

Concentrate & Crystallize
(add acetone)

(S)-2-aminopropanamide HCI |
(White Crystals) i

Click to download full resolution via product page

Applications stemming from the core compound.
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Safety and Handling

According to GHS classifications, (S)-2-aminopropanamide hydrochloride may cause skin
irritation, serious eye irritation, and respiratory irritation. [1][11]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat. [12]* Handling: Handle in a well-ventilated area to avoid
inhalation of dust. Avoid contact with skin and eyes. [3][12]* Storage: Store in a cool, dry
place (recommended 2-8°C) in a tightly sealed container. [8]The compound can be
hygroscopic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminopropanamide hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555106#alternate-names-for-s-2-aminopropanamide-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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